Cas no 2413875-53-1 (3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride, Mixture of diastereomers)

3-Methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride is a versatile sulfonyl chloride derivative featuring a cyclobutane core substituted with a methoxy and trifluoromethyl group at the 3-position. This compound is supplied as a mixture of diastereomers, offering flexibility in synthetic applications where stereochemical diversity may be advantageous. The trifluoromethyl group enhances electrophilicity and metabolic stability, while the sulfonyl chloride moiety serves as a reactive handle for further functionalization, such as in the synthesis of sulfonamides or sulfonate esters. Its cyclobutane scaffold contributes to conformational rigidity, making it useful in medicinal chemistry and material science. Suitable for controlled reactions under anhydrous conditions, this reagent is valuable for researchers exploring novel synthetic pathways.

3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride, Mixture of diastereomers structure

2413875-53-1 structure

Product Name:3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride, Mixture of diastereomers

CAS No:2413875-53-1

MF:C₆H₈ClF₃O₃S

MW:252.639130592346

MDL:MFCD32663013

CID:5674365

PubChem ID:146049928

Update Time:2025-05-27

3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

- 2418643-65-7
- EN300-26623727
- EN300-26690523
- (1s,3s)-3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride
- (1r,3r)-3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride
- EN300-26690524
- 2413875-53-1
- 3-Methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride
- 2418708-15-1
- 3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride, Mixture of diastereomers
- MDL： MFCD32663013
- Inchi： 1S/C6H8ClF3O3S/c1-13-5(6(8,9)10)2-4(3-5)14(7,11)12/h4H,2-3H2,1H3
- InChI Key： DVGVXVZBNIMMGF-UHFFFAOYSA-N
- SMILES： ClS(C1CC(C(F)(F)F)(C1)OC)(=O)=O

Computed Properties

Exact Mass: 251.9834775g/mol
Monoisotopic Mass: 251.9834775g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 51.8Å²

3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride, Mixture of diastereomers Pricemore >>

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Enamine	EN300-26623727-1g	3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride, Mixture of diastereomers	2413875-53-1	95%	1g	$1357.0	2023-09-12
Enamine	EN300-26623727-5g	3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride, Mixture of diastereomers	2413875-53-1	95%	5g	$3935.0	2023-09-12
Enamine	EN300-26623727-10g	3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride, Mixture of diastereomers	2413875-53-1	95%	10g	$5837.0	2023-09-12
Enamine	EN300-26623727-0.05g	3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride	2413875-53-1	95.0%	0.05g	$315.0	2025-03-20
Enamine	EN300-26623727-0.1g	3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride	2413875-53-1	95.0%	0.1g	$470.0	2025-03-20
Enamine	EN300-26623727-0.25g	3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride	2413875-53-1	95.0%	0.25g	$672.0	2025-03-20
Enamine	EN300-26623727-0.5g	3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride	2413875-53-1	95.0%	0.5g	$1058.0	2025-03-20
Enamine	EN300-26623727-1.0g	3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride	2413875-53-1	95.0%	1.0g	$1357.0	2025-03-20
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